5-(4-Chloro-3-nitrophenyl)-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-(4-chloro-3-nitrophenyl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C8H5ClN4O2S/c9-5-2-1-4(3-6(5)13(14)15)7-11-12-8(10)16-7/h1-3H,(H2,10,12)
• InChI Key: WLGLOYIGRVKHKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NN=C(S2)N)[N+](=O)[O-])Cl
• Molecular Formula: C8H5ClN4O2S
• DSSTOX Substance ID: DTXSID501327995
• Molecular Weight: 256.67 g/mol
• Solubility: 16.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 109702-87-6

Description

The compound “5-(4-Chloro-3-nitrophenyl)-1,3,4-thiadiazol-2-amine” is a complex organic molecule. It likely contains a thiadiazole ring, which is a type of heterocycle, along with a chloro-nitrophenyl group.

Synthesis Analysis

While specific synthesis methods for this compound were not found, related compounds such as “4-Chloro-3-nitrophenylacetic acid” have been synthesized and used in various chemical reactions.

Scientific Research Applications

Synthesis and Reactivity

• Transformation into Thioacetamides and Thiolates 4-(2-Chloro-5-nitrophenyl)-1,2,3-thiadiazole, a compound closely related to 5-(4-Chloro-3-nitrophenyl)-1,3,4-thiadiazol-2-amine, has been studied for its ability to transform into thioacetamides and subsequently into nonaromatic indolium-2-thiolates through a ring-opening process. This transformation showcases the compound's potential in creating diverse chemical structures (Androsov, 2008).

• Pathway to Aminobenzo[b]thiophenes Another application involves the base-catalyzed transformation of 4-(2-chloro-5-nitrophenyl)-1,2,3-thiadiazole in the presence of amines, leading to the formation of 2- and 3-aminobenzo[b]thiophenes. This represents a convenient approach to synthesizing these compounds, which could have various applications in material science and pharmaceuticals (Androsov et al., 2010).

Biological Activity

• Anticancer and Antitubercular Activities A series of 5-phenyl-substituted 1,3,4-thiadiazole-2-amines, related to our compound of interest, have shown significant in vitro anticancer activities against breast cancer and normal human cell lines. Some of these compounds demonstrated higher inhibitory activities compared to cisplatin, a common chemotherapy drug. Additionally, their antitubercular activity against Mycobacterium smegmatis was notable, with one compound outperforming the standard Isoniazid (Sekhar et al., 2019).

• Synthesis of Heterocyclic Azo Dyes 5-Phenyl-1,3,4-thiadiazole-2-amine, a molecule structurally similar to our focus compound, has been used to synthesize a series of heterocyclic azo dyes. These dyes were characterized and screened for biological activity, which suggests potential applications in dyeing and possibly in biological labeling or drug delivery systems (Kumar et al., 2013).

Chemical Reactivity and Applications

• Synthesis of N-substituted Indole-2-thiols The compound 4-(2-chloro-5-nitrophenyl)-1,2,3-thiadiazole, closely related to our compound, can undergo ring opening to produce thioketene intermediates. These intermediates can react to form esters or amides of aryl-substituted thioacetic acid, leading to N-substituted indole-2-thiols. This highlights the versatility of the compound in synthesizing complex organic structures (Androsov & Neckers, 2007).

• Formation of Novel Metal Complexes New metal complexes of a derivative of 5-(4-isopropoxyphenyl)-N-phenyl-1,3,4-thiadiazol-2-amine have been synthesized and characterized. This indicates potential applications in catalysis, material science, and possibly as ligands in coordination chemistry (Hussain Al-Amiery et al., 2009).